4-Chloro-N-(2-fluorobenzyl)-2-methylaniline

• IUPAC Name: 4-chloro-N-[(2-fluorophenyl)methyl]-2-methylaniline
• InChI: InChI=1S/C14H13ClFN/c1-10-8-12(15)6-7-14(10)17-9-11-4-2-3-5-13(11)16/h2-8,17H,9H2,1H3
• InChI Key: XRAFEGNVWVMSIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NCC2=CC=CC=C2F
• Molecular Formula: C14H13ClFN
• DSSTOX Substance ID: DTXSID701207814
• Molecular Weight: 249.71 g/mol
• CAS RN: 1036554-71-8

Description

4-Chloro-N-(2-fluorobenzyl)-2-methylaniline is a chemical compound with the molecular formula C13H11ClFN. It has an average mass of 235.684 Da and a monoisotopic mass of 235.056412 Da.

Molecular Structure Analysis

The molecular structure of 4-Chloro-N-(2-fluorobenzyl)-2-methylaniline consists of 13 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 1 nitrogen atom.

Scientific Research Applications

Metabolic Pathways and Mechanisms

• Rat liver microsomal metabolism of halogenated 4-methylanilines, including 2-fluoro-4-methylaniline, leads to various metabolites such as benzyl alcohols, benzaldehydes, and halogenated N-(4'-aminobenzyl)-4-methylanilines. The type of halogen substituent significantly influences the rate of microsomal metabolism (Boeren et al., 1992).

Synthesis and Chemical Transformations

• The synthesis of new racemic α,α-Diaminocarboxylic Ester Derivatives has been achieved by N-alkylation of amines, including 4-chloro-2-fluoroaniline (El Houssine et al., 2010).
• Photoheterolysis of haloanilines, including 4-chloro-N,N-dimethylaniline, in the presence of benzene and various alkenes leads to heterolytic dehalogenation and trapping of the cation, resulting in the formation of compounds like β-chloroalkylanilines and stilbenes (Fagnoni et al., 1999).

Biological Activity and Applications

• The compound 4-chloro-2-methylaniline, closely related to 4-Chloro-N-(2-fluorobenzyl)-2-methylaniline, has been investigated for its macromolecular binding and metabolism, showing significant binding to protein, DNA, and RNA in rat liver (Hill et al., 1979).
• Compounds like 4-chloro-2-fluoroaniline are part of the synthesis of potent nonpeptide CCR1 antagonists, highlighting their utility in developing novel therapeutic agents (Mäding et al., 2006).

Spectroscopic and Crystallographic Characterization

• Fourier transform infrared and FT-Raman spectral analysis and ab initio calculations have been performed for derivatives including 4-chloro-2-methylaniline, providing insights into their vibrational modes and molecular structures (Arjunan & Mohan, 2008).

Synthesis of Plant Growth Regulators

• Derivatives of o-methylaniline, similar to 4-Chloro-N-(2-fluorobenzyl)-2-methylaniline, have been used in the synthesis of plant growth regulators, demonstrating the versatility of these compounds in agricultural applications (Yi, 2001).